Cas no 31059-08-2 (1H-Imidazole, 1-(methoxyacetyl)-)

1H-Imidazole, 1-(methoxyacetyl)- structure
31059-08-2 structure
Product Name:1H-Imidazole, 1-(methoxyacetyl)-
CAS No:31059-08-2
MF:C6H8N2O2
MW:140.139921188354
CID:1445405
PubChem ID:12883809
Update Time:2025-04-20

1H-Imidazole, 1-(methoxyacetyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-(methoxyacetyl)-
    • 1-imidazol-1-yl-2-methoxyethanone
    • DTXSID30512267
    • 1-(1H-Imidazol-1-yl)-2-methoxyethan-1-one
    • 31059-08-2
    • SCHEMBL2143720
    • Inchi: 1S/C6H8N2O2/c1-10-4-6(9)8-3-2-7-5-8/h2-3,5H,4H2,1H3
    • InChI Key: FGZHEMUBCFDEDD-UHFFFAOYSA-N
    • SMILES: O(C)CC(N1C=NC=C1)=O

Computed Properties

  • Exact Mass: 140.05864
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12
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